3-(ethylsulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide

Specification

• CAS No.: 886917-11-9
• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.45
• IUPAC Name: 3-ethylsulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• Standard InChI: InChI=1S/C17H16N2O3S2/c1-3-24(21,22)13-8-5-7-12(10-13)16(20)19-17-18-15-11(2)6-4-9-14(15)23-17/h4-10H,3H2,1-2H3,(H,18,19,20)
• Standard InChI Key: OUKWEOHKFZPOAE-UHFFFAOYSA-N
• SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(C=CC=C3S2)C

Introduction

The compound 3-(ethylsulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide is a complex organic molecule that incorporates both benzamide and benzo[d]thiazole moieties. Despite the lack of specific information on this exact compound in the provided search results, we can deduce its properties and potential applications based on similar compounds and general principles of organic chemistry.

Synthesis

The synthesis of 3-(ethylsulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide likely involves a multi-step process:

• Preparation of Starting Materials: Synthesis of 4-methylbenzo[d]thiazol-2-amine and 3-(ethylsulfonyl)benzoic acid.

• Amidation Reaction: Coupling of the amine with the acid using a suitable coupling reagent like EDCI or HATU.

Potential Applications

Compounds with similar structures have shown promise in various biological activities:

• Antimicrobial Activity: Thiazole derivatives are known for their antimicrobial properties.

• Anti-inflammatory Activity: Sulfonyl groups can contribute to anti-inflammatory effects, as seen in other sulfonyl-containing compounds.

Research Findings

While specific research findings on 3-(ethylsulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide are not available, related compounds have demonstrated biological activity:

Compound Type	Biological Activity
Thiazole Derivatives	Antimicrobial, Anticancer
Sulfonyl Compounds	Anti-inflammatory

Future Directions

Future studies should focus on synthesizing the compound and evaluating its biological activities, including antimicrobial and anti-inflammatory assays. Additionally, molecular modeling could provide insights into its potential interactions with biological targets.

Given the lack of specific data on this compound, the information provided is based on general principles and related compounds. For detailed research findings, experimental studies would be necessary.